(Z)-methyl 2-(2-((1H-indole-3-carbonyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[2-(1H-indole-3-carbonylimino)-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H17N3O5S2/c1-28-18(24)11-23-16-8-7-12(30(2,26)27)9-17(16)29-20(23)22-19(25)14-10-21-15-6-4-3-5-13(14)15/h3-10,21H,11H2,1-2H3
• InChI Key: PSHAIWPCQZLVSN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H17N3O5S2
• Molecular Weight: 443.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound consists of an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. This is attached to a benzo[d]thiazol-3(2H)-yl)acetate group via an imino linkage.

Chemical Reactions Analysis

While specific reactions involving “(Z)-methyl 2-(2-((1H-indole-3-carbonyl)imino)-6-(methylsulfonyl)benzo[d]thiazol-3(2H)-yl)acetate” are not available, it’s worth noting that 1H-Indole-3-carboxaldehyde and its derivatives, which are part of the structure of this compound, are key intermediates for the preparation of biologically active compounds as well as indole alkaloids. They are important precursors for the synthesis of diverse heterocyclic derivatives because their carbonyl groups facilely undergo C–C and C–N coupling reactions and reductions.

Scientific Research Applications

Synthesis and Catalysis

• Research into chiral 2-thiazolines and benzothiazoles involves exploring new synthetic routes and understanding the reactivity of these compounds under various conditions. For instance, the synthesis of chiral 2-thiazolines demonstrates complex reactions involving sulfurization and oxidation processes, revealing potential applications in creating novel organic molecules with specific configurations (Aitken et al., 1997).

• Sulfonic acid functionalized imidazolium salts have been highlighted for their efficiency in catalyzing the synthesis of benzimidazoles, pointing to their utility in facilitating reactions under environmentally benign conditions (Khazaei et al., 2011).

Organocatalysis

• The use of imidazole-based zwitterionic salts for the regioselective ring-opening of aziridines indicates innovative approaches to organocatalysis, enabling selective synthesis of complex molecules (Ghosal et al., 2016).

Antimicrobial Activities

• Studies on benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes show significant antimicrobial activity, suggesting their potential in developing new antimicrobial agents (Mishra et al., 2019).

Material Design and UV Stabilization

• The development of UV-light stabilizers based on tris(hydroxyphenyl)ethane benzotriazole for copolymerization with engineering plastic monomers indicates applications in material science, specifically in enhancing the durability of plastics against UV degradation (Kuila et al., 1999).